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Compound of Interest

Compound Name: Tetrabromoethylene

Cat. No.: B1617066

Tetrabromoethylene (CzBra) is a fully brominated derivative of ethylene.[1] This technical
guide provides a comprehensive overview of its chemical and physical properties, synthesis
protocols, key reactions, and applications, with a focus on its relevance to researchers,
scientists, and professionals in drug development.

Chemical and Physical Properties

Tetrabromoethylene, also known by its IUPAC name 1,1,2,2-tetrabromoethene, is a dense,
non-flammable compound.[2][3] Under standard conditions, it exists as colorless crystals or a
colorless to pale yellow liquid with a pungent, camphor-like odor.[1][3][4][5][€] Its high density is
a notable characteristic, making it significantly denser than water.[3]
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Property Value

Molecular Formula C2Bra[2][3][4][5][7]

Molecular Weight 343.64 g/mol [2][3][5]

CAS Number 79-28-7[2][3]

Appearance C.:olc')rless crystals or a colorless to pale yellow
liquid[1][3][5]

Melting Point 50-57.5 °C[1][4]

Boiling Point 226-227 °C[1][4]

Density Approximately 2.756 - 3 g/mL][3][4]

Synonyms Tetrabromoethene, Perbromoethene[1][2]

Synthesis of Tetrabromoethylene

Several methods have been established for the synthesis of tetrabromoethylene. The
selection of a specific protocol may depend on the available starting materials and desired
scale.

1. Bromination of Acetylene: This method involves the multi-step reaction of acetylene with
bromine to produce tetrabromoethylene.[1][3] The reaction must be carefully controlled to
manage its exothermicity.

2. Dehydrobromination of Pentabromoethane: This process involves the elimination of a
molecule of hydrogen bromide from pentabromoethane to yield the target compound.[1][3] This
reaction is a common method for creating unsaturated bromo-compounds.[8]

3. Oxybromination of Butane: In this industrial process, butane is reacted with free oxygen and
bromine under specific catalytic conditions to produce tetrabromoethylene.[1][3]

4. Reaction of Mercuric Acetylide with Bromine: This is another documented method for the
formation of tetrabromoethylene.[1][3]
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Synthesis pathways for tetrabromoethylene.

Key Chemical Reactions

Tetrabromoethylene's reactivity is characterized by its carbon-carbon double bond and the
presence of four bromine atoms, making it susceptible to various chemical transformations.

» Formation of Tribromoacetyl Bromide: When treated with fuming nitric acid,
tetrabromoethylene undergoes oxidation and rearrangement to yield tribromoacetyl
bromide.[1][3]

o Debromination: The compound can be converted back to acetylene through a debromination
reaction using a reducing agent such as zinc.[3]

Applications in Research and Industry

While the use of many halogenated hydrocarbons is declining due to environmental and safety
concerns, tetrabromoethylene has specific applications in various fields.

« Organic Synthesis: It serves as a precursor and intermediate in the synthesis of other
organic compounds.[2][6]

e Mineral Separation: Due to its high density, it has been used in the mining industry for the
separation of minerals through floatation processes.[1][3]
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e Solvent: It can act as a solvent for fats, oils, and waxes.[3]

» Biocidal Agent: There is potential for its use as a fungicide and bactericide in agricultural
applications to protect fruits from microbial contamination.[1][3]

e Drug Development: While not a drug itself, halogenated compounds like
tetrabromoethylene are of interest in medicinal chemistry. The introduction of bromine
atoms can modulate a molecule’s lipophilicity, metabolic stability, and binding affinity.
Radiobrominated probes are used in PET and SPECT imaging to study drug-receptor
interactions in vivo, which is a crucial part of the drug development process.[9]

Safety and Handling

Tetrabromoethylene is considered a hazardous substance and must be handled with
appropriate safety precautions.

o Toxicity: It is toxic and acts as an irritant and anesthetic.[4] Chronic exposure may cause liver
damage.[10]

e Handling: Work should be conducted in a well-ventilated area, preferably under a chemical
fume hood.[11] Avoid inhalation of vapors and contact with skin and eyes.[11][12][13]
Personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, is
mandatory.[12]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[11] It is
incompatible with strong oxidizing agents and chemically active metals.[3]

o Disposal: Waste must be handled as hazardous and disposed of according to local, state,
and federal regulations.[13] Discharge into the environment should be avoided.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

